ROR Antagonist
  • AZD-0284
    AZD-0284
    • Cat. No.:
    • B605741
    • CAS No.:
    • 2101291-07-8
    • Molecular Formula:
    • C21H18F6N2O5S
    • Molecular Weight:
    • 524.4 g/mol
    Description
    AZD-0284 is a potent, selective, inverse agonist of the nuclear receptor RORγ for the potential treatment of Plaque psoriasis.
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  • GNE-3500
    GNE-3500
    • Cat. No.:
    • B607682
    • CAS No.:
    • Molecular Formula:
    • C24H30FN3O3S
    • Molecular Weight:
    • 459.6 g/mol
    Description
    GNE-3500 is a Potent, Selective, and Orally Bioavailable Retinoic Acid Receptor-Related Orphan Receptor C (RORc or RORγ) Inverse Agonist. Retinoic acid receptor-related orphan receptor C (RORc, RORγ, or NR1F3) i...
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  • GSK2981278
    GSK2981278
    • Cat. No.:
    • B607816
    • CAS No.:
    • 1474110-21-8
    • Molecular Formula:
    • C25H35NO5S
    • Molecular Weight:
    • 461.6 g/mol
    Description
    GSK-2981278 is under investigation in clinical trial NCT03004846 (A Study of GSK2981278 Ointment in Subjects With Plaque Psoriasis).
    GSK2981278 is a small molecule drug with a maximum clinical trial phase of ...
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  • TAK-828F
    TAK-828F
    • Cat. No.:
    • B611126
    • CAS No.:
    • Molecular Formula:
    • C28H32FN3O5
    • Molecular Weight:
    • 509.6 g/mol
    Description
    TAK-828F is a potent and selective orally available RORγt inverse agonist. TAK-828F showed Binding IC50 = 1.9 nM;  Reporter gene IC50=6.1 nM;  logD=3.53;  LLE (reporter gene)=4.68. TAK-828F inhib...
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  • T0901317
    T0901317
    • Cat. No.:
    • B1681857
    • CAS No.:
    • 293754-55-9
    • Molecular Formula:
    • C17H12F9NO3S
    • Molecular Weight:
    • 481.3 g/mol
    Description
    TO-901317 is an LXRalpha and LXRbeta agonist.
    N-(2,2,2-Trifluoroethyl)-N-{4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl}benzenesulfonamide has been reported in Aspergillus puniceus with data av...
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  • SR3335
    SR3335
    • Cat. No.:
    • B1682619
    • CAS No.:
    • 293753-05-6
    • Molecular Formula:
    • C13H9F6NO3S2
    • Molecular Weight:
    • 405.3 g/mol
    Description
    N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]-2-thiophenesulfonamide is a sulfonamide.
    a retinoic acid receptor-related receptor alpha (RORalpha) inverse agonist;  structure in first source...
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  • GNE-6468
    GNE-6468
    • Cat. No.:
    • B10818366
    • CAS No.:
    • Molecular Formula:
    • C23H16ClN3O4
    • Molecular Weight:
    • 433.8 g/mol
    Description
    GNE-6468 is a useful research compound. Its molecular formula is C23H16ClN3O4 and its molecular weight is 433.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GNE-6468 suitable for many res...
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  • Retezorogant
    Retezorogant
    • Cat. No.:
    • B10860342
    • CAS No.:
    • 1950570-48-5
    • Molecular Formula:
    • C23H33ClN2O3
    • Molecular Weight:
    • 421.0 g/mol
    Description
    Retezorogant is a useful research compound. Its molecular formula is C23H33ClN2O3 and its molecular weight is 421.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Retezorogant suitable for ...
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  • SR1555 hydrochloride
    SR1555 hydrochloride
    • Cat. No.:
    • B11929159
    • CAS No.:
    • Molecular Formula:
    • C22H22F6N2O2
    • Molecular Weight:
    • 460.4 g/mol
    Description
    SR1555 hydrochloride is a useful research compound. Its molecular formula is C22H22F6N2O2 and its molecular weight is 460.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SR1555 hydrochlori...
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  • XY018
    XY018
    • Cat. No.:
    • B15606973
    • CAS No.:
    • Molecular Formula:
    • C23H15F7N2O4
    • Molecular Weight:
    • 516.4 g/mol
    Description
    XY018 is a useful research compound. Its molecular formula is C23H15F7N2O4 and its molecular weight is 516.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality XY018 suitable for many research ...
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